Cas no 1849352-35-7 (4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole)

• Product Name: 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole
• CAS No: 1849352-35-7
• MF: C₇H₉ClN₂S
• MW: 188.677758932114
• CID: 5285673
• Update Time: 2025-10-21

4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole

• Inchi： 1S/C7H9ClN2S/c8-5-7(1-2-7)3-6-4-11-10-9-6/h4H,1-3,5H2
• InChI Key： HMUPSHYOJOGADP-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(CCl)CC2)N=N1

Additional information on 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole

Comprehensive Overview of 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole (CAS No. 1849352-35-7)

4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole (CAS No. 1849352-35-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclopropyl and thiadiazole moieties, offers a versatile scaffold for researchers exploring novel applications in drug discovery and agrochemical development. The presence of the chloromethyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in its role as a building block for bioactive molecules, which aligns with the growing trend of green chemistry and eco-friendly synthesis. The compound's structural features also make it a candidate for studying molecular interactions and structure-activity relationships (SAR) in drug design.

The synthesis of 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole involves multi-step organic reactions, often leveraging catalysis and microwave-assisted techniques to improve yield and efficiency. These methods are increasingly popular in modern laboratories, as they reduce waste and energy consumption—key considerations in sustainable chemical production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity.

From a commercial perspective, CAS No. 1849352-35-7 is available through specialized chemical suppliers, catering to pharmaceutical and agrochemical industries. Its applications extend to crop protection formulations, where its derivatives exhibit promising pesticidal activity. This aligns with the rising demand for next-generation agrochemicals that minimize environmental impact while ensuring food security.

In the realm of drug discovery, 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole serves as a precursor for small-molecule inhibitors targeting enzymes and receptors. Its thiadiazole ring is a common pharmacophore in FDA-approved drugs, underscoring its relevance in precision medicine. Researchers are also exploring its potential in cancer therapeutics and neurodegenerative disease research, areas where heterocyclic scaffolds play a pivotal role.

Safety and handling of 4-[[1-(Chloromethyl)cyclopropyl]methyl]thiadiazole require adherence to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactivity warrants careful storage away from incompatible substances. Regulatory compliance, such as REACH and GHS guidelines, ensures its safe use in industrial and academic settings.

Looking ahead, the versatility of CAS No. 1849352-35-7 positions it as a compound of interest for interdisciplinary research. Innovations in computational chemistry and high-throughput screening are expected to unlock new applications, particularly in personalized medicine and smart materials. As the scientific community continues to prioritize sustainability and innovation, this compound is poised to remain a focal point in cutting-edge research.